Cas no 88346-61-6 (Pyrazine, 2,5-dibutyl-3,6-dichloro-)

• Product Name: Pyrazine, 2,5-dibutyl-3,6-dichloro-
• CAS No: 88346-61-6
• MF: C₁₂H₁₈Cl₂N₂
• MW: 261.190721035004
• CID: 636205
• PubChem ID: 13143722
• Update Time: 2025-04-19

Pyrazine, 2,5-dibutyl-3,6-dichloro- Chemical and Physical Properties

Names and Identifiers

• Pyrazine, 2,5-dibutyl-3,6-dichloro-
• 2,5-dibutyl-3,6-dichloropyrazine
• DTXSID00521523
• 88346-61-6

• Inchi： 1S/C12H18Cl2N2/c1-3-5-7-9-11(13)16-10(8-6-4-2)12(14)15-9/h3-8H2,1-2H3
• InChI Key： SXCQJJMBCPTSMU-UHFFFAOYSA-N
• SMILES： ClC1C(CCCC)=NC(=C(CCCC)N=1)Cl

Computed Properties

• Exact Mass: 260.0847040g/mol
• Monoisotopic Mass: 260.0847040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 25.8Ų